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Compound of Interest

Compound Name: 2-Methyl-1-nitronaphthalene

Cat. No.: B7767378 Get Quote

Technical Support Center: 2-Methyl-1-
nitronaphthalene
This guide provides essential safety information regarding materials incompatible with 2-
Methyl-1-nitronaphthalene. Adherence to these guidelines is critical to prevent vigorous,

potentially explosive, reactions in a laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What are the primary chemical hazards associated with 2-Methyl-1-nitronaphthalene?

2-Methyl-1-nitronaphthalene is classified as an aromatic nitro compound. Compounds in this

family can act as strong oxidizing agents. The primary hazards include the potential for

vigorous, and sometimes explosive, reactions when brought into contact with incompatible

substances.[1][2][3]

Q2: Which specific classes of chemicals are incompatible with 2-Methyl-1-nitronaphthalene?

The main classes of incompatible chemicals are strong reducing agents and strong bases.[1][2]

[3] Mixing 2-Methyl-1-nitronaphthalene with these substances can initiate a hazardous

reaction.

Q3: Can you provide examples of incompatible reducing agents?
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Yes. A vigorous reaction that may culminate in a detonation can occur if 2-Methyl-1-
nitronaphthalene is mixed with reducing agents.[1][2][3] Examples include, but are not limited

to:

Hydrides (e.g., Sodium hydride, Lithium aluminum hydride)

Sulfides (e.g., Sodium sulfide, Potassium sulfide)

Nitrides (e.g., Sodium nitride)

Q4: What is the risk of mixing 2-Methyl-1-nitronaphthalene with bases?

Aromatic nitro compounds like 2-Methyl-1-nitronaphthalene may explode in the presence of a

strong base.[1][2] This reaction can occur even in the presence of water or organic solvents.[1]

[2] It is crucial to avoid contact with bases such as:

Sodium hydroxide (NaOH)[1][2]

Potassium hydroxide (KOH)[1][2]

Q5: Are there any other storage conditions I should be aware of?

2-Methyl-1-nitronaphthalene should be stored in a cool, dry, well-ventilated area away from

incompatible substances.[4] The container should be kept tightly closed when not in use.[4]

Incompatible Materials Summary
Incompatible Material
Class

Specific Examples Potential Hazard

Strong Reducing Agents

Sodium hydride, Lithium

aluminum hydride, Sodium

sulfide, Potassium sulfide,

Sodium nitride

Vigorous reaction, potential for

detonation.[1][2]

Strong Bases
Sodium hydroxide, Potassium

hydroxide

Risk of explosion, even in the

presence of water or organic

solvents.[1][2]
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Experimental Protocol: Material Compatibility Test
Given the hazardous nature of the incompatibility reactions, it is strongly advised NOT to

perform any direct compatibility tests in a standard laboratory setting. The information provided

in the Safety Data Sheets and chemical literature should be considered the definitive guide for

safe handling and storage. The risk of detonation or explosion is significant and performing

such tests would be extremely dangerous.

Logical Workflow for Material Compatibility

Start: Proposed Experiment with
2-Methyl-1-nitronaphthalene

Identify all reagents,
 solvents, and materials

 in the experimental setup

Is any material a
strong reducing agent?

(e.g., hydrides, sulfides, nitrides)

Is any material a
strong base?

(e.g., NaOH, KOH)

No

INCOMPATIBLE
Potential for Detonation

Yes

INCOMPATIBLE
Risk of Explosion

Yes

Materials are likely compatible.
Proceed with caution and appropriate PPE.

No
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Caption: Decision workflow for assessing material compatibility with 2-Methyl-1-
nitronaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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